Cas no 2377607-08-2 (2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester)

• Product Name: 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester
• CAS No: 2377607-08-2
• MF: C₁₆H₃₀BNO₂SSi
• MW: 339.376404285431
• CID: 5155306
• Update Time: 2025-06-27

2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester
• Thiazole, 2-[(1,1-dimethylethyl)dimethylsilyl]-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H30BNO2SSi/c1-11-12(17-19-15(5,6)16(7,8)20-17)21-13(18-11)22(9,10)14(2,3)4/h1-10H3
• InChI Key： PXMLKWPBKYEOFR-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C)N=C1[Si](C(C)(C)C)(C)C

Additional information on 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester

Introduction to 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester (CAS No. 2377607-08-2)

2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester, identified by the CAS number 2377607-08-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the boronic acid ester class, which is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. The presence of a tert-butyl dimethylsilyl (TBS) group at the 2-position and a methylthiazole core enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The methylthiazole moiety, characterized by a sulfur atom adjacent to a five-membered ring containing nitrogen, introduces unique electronic and steric properties that can influence the reactivity and selectivity of subsequent chemical transformations. This structural feature is particularly relevant in medicinal chemistry, where thiazole derivatives are known for their broad spectrum of biological activities. The boronic acid pinacol ester functionality at the 5-position further facilitates its role as a coupling partner in palladium-catalyzed reactions, enabling the construction of carbon-carbon bonds with high precision.

In recent years, advances in synthetic methodologies have expanded the applications of boronic acid esters in drug discovery. The Suzuki-Miyaura coupling reaction, for instance, has been instrumental in generating novel heterocyclic compounds, including thiazole derivatives, which exhibit promising pharmacological properties. Studies have demonstrated that modifications to the boronic acid ester moiety, such as the introduction of protecting groups like TBS, can enhance reaction efficiency and product stability under various conditions. This has opened new avenues for the development of 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester as a versatile building block in medicinal chemistry.

Recent research has highlighted the potential of methylthiazole derivatives as scaffolds for small-molecule drugs targeting inflammatory and infectious diseases. The sulfur atom in thiazole can engage in hydrogen bonding interactions with biological targets, while the nitrogen atom provides opportunities for coordination with metal ions or other heterocyclic systems. These features make 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester an attractive candidate for further exploration in structure-activity relationship (SAR) studies. By leveraging its reactivity and functional diversity, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as thiazole derivatives. Key steps include halogenation at the desired position followed by lithiation and subsequent borylation to introduce the boronic acid functionality. The final pinacol ester formation is achieved through an acidic hydrolysis or transesterification process, ensuring high yield and purity. Such synthetic strategies underscore the importance of optimizing reaction conditions to maximize both efficiency and scalability—a critical consideration for industrial applications.

From a materials science perspective, organoboron compounds like 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester have been explored for their potential use in organic electronics and optoelectronic devices. Boron-containing heterocycles can contribute to charge transport properties in semiconducting materials, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The stability provided by the TBS group ensures that these compounds remain inert under ambient conditions while maintaining their reactivity during cross-coupling processes—a balance that is essential for practical device fabrication.

The pharmaceutical industry has also recognized the significance of boronic acid esters in drug development due to their ability to enhance bioavailability and metabolic stability. For example, protease inhibitors used in antiviral and anticancer therapies often incorporate boronic acid residues to improve binding affinity and duration of action. The structural features of 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester align well with these requirements, suggesting its potential utility as a precursor for next-generation therapeutics targeting protein-protein interactions.

In conclusion, 2-(tert-Butyldimethylsilyl)-4-methylthiazole-5-boronic acid pinacol ester (CAS No. 2377607-08-2) represents a fascinating compound with diverse applications across synthetic chemistry, pharmaceutical research, and materials science. Its unique structural attributes—combining a stable TBS protecting group with a reactive boronic acid ester on a methylthiazole backbone—make it an indispensable tool for chemists seeking to construct complex molecular architectures. As research continues to uncover new synthetic possibilities and biological functions associated with thiazole derivatives, this compound is poised to play an increasingly pivotal role in innovation-driven industries.